3-Bromo-5-fluoro-4-methylpyridine
Cat. No. B577728
M. Wt: 190.015
InChI Key: XLELTAPOTWVYLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09073929B2
Procedure details
To the solution of diisopropylamine (10.08 mL, 0.0738 mol) in tetrahydrofuran (80 mL), n-butyl lithium (46 mL, 0.0738 mol, 1.6M), was added at −78° C. and then it was warmed to 0° C. and stirred for 30 min, then it was cooled to −78° C. and the solution of 3-bromo-5-fluoro-pyridine (10.0 g, 0.056 mol) in tetrahydrofuran (10 mL) was added and stirred for 30 min. Methyl iodide (4 mL, 0.062 mol) was added to reaction mixture and allowed to room temperature for 2 h. Reaction mass was quenched with saturated ammonium chloride (100 mL) solution. The aqueous layer was extracted with ethyl acetate (3×100 mL). The combined organic extracts were washed with saturated aqueous sodium chloride solution, dried over sodium sulphate and concentrated to provide the title compound. 1H NMR (400 MHz, CDCl3) δ 8.49 (s, 1H), 8.31 (s, 1H), 2.38 (s, 3H). LCMS (M+3): 192.2.
Name
Identifiers
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REACTION_CXSMILES
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[CH:1](NC(C)C)(C)C.C([Li])CCC.[Br:13][C:14]1[CH:15]=[N:16][CH:17]=[C:18]([F:20])[CH:19]=1.CI>O1CCCC1>[Br:13][C:14]1[CH:15]=[N:16][CH:17]=[C:18]([F:20])[C:19]=1[CH3:1]
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Inputs
Step One
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Name
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|
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Quantity
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10.08 mL
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Type
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reactant
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Smiles
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C(C)(C)NC(C)C
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Name
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|
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Quantity
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46 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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BrC=1C=NC=C(C1)F
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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CI
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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it was cooled to −78° C.
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STIRRING
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Type
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STIRRING
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Details
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stirred for 30 min
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Duration
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30 min
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WAIT
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Type
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WAIT
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Details
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allowed to room temperature for 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Reaction mass
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CUSTOM
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Type
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CUSTOM
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Details
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was quenched with saturated ammonium chloride (100 mL) solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with ethyl acetate (3×100 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
